Cas no 63551-42-8 (1,3-Propanediol, 2-(4,5-dihydro-2-oxazolyl)-2-methyl-)

• Product Name: 1,3-Propanediol, 2-(4,5-dihydro-2-oxazolyl)-2-methyl-
• CAS No: 63551-42-8
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 390059
• PubChem ID: 21431021
• Update Time: 2025-04-19

1,3-Propanediol, 2-(4,5-dihydro-2-oxazolyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(4,5-dihydro-2-oxazolyl)-2-methyl-
• 2-(4,5-dihydro-1,3-oxazol-2-yl)-2-methylpropane-1,3-diol
• 63551-42-8
• DTXSID90613729
• SCHEMBL11684305

• Inchi： 1S/C7H13NO3/c1-7(4-9,5-10)6-8-2-3-11-6/h9-10H,2-5H2,1H3
• InChI Key： YNFUKTJSEQPIBM-UHFFFAOYSA-N
• SMILES： O1CCN=C1C(C)(CO)CO

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 62Ų